2-(4-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 2-[(4-methylpyridin-2-yl)sulfanylmethyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C16H24N2O2S/c1-12-7-8-17-14(10-12)21-11-13-6-5-9-18(13)15(19)20-16(2,3)4/h7-8,10,13H,5-6,9,11H2,1-4H3
• InChI Key: AQSGSFRJQIQVFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)SCC2CCCN2C(=O)OC(C)(C)C
• Molecular Formula: C16H24N2O2S
• Molecular Weight: 308.4 g/mol

Description

2-(4-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a pyrrolidine-based compound featuring a tert-butyl carbamate group and a 4-methylpyridine-2-ylsulfanylmethyl substituent. Notably, this compound has been discontinued by suppliers like CymitQuimica, possibly due to challenges in synthesis, stability, or commercial demand .

Preparation Methods

Key Reaction Pathway

The most widely reported method involves nucleophilic substitution between a pyrrolidine intermediate and a functionalized pyridine derivative:

Step 1: Pyrrolidine Precursor Preparation

• Starting Material : Pyrrolidine-1-carboxylic acid tert-butyl ester.

• Modification : Introduction of a bromomethyl group at the 2-position via radical bromination using N-bromosuccinimide (NBS) and azobisisobutyronitrile (AIBN) in CCl₄.

Step 2: Thiolation of 4-Methylpyridin-2-yl Group

• Reagent : 4-Methylpyridine-2-thiol, synthesized by treating 2-chloro-4-methylpyridine with sodium hydrosulfide (NaSH) in DMF at 80°C.

Step 3: Coupling Reaction

• Conditions : The bromomethyl-pyrrolidine derivative reacts with 4-methylpyridine-2-thiol in the presence of potassium carbonate (K₂CO₃) in acetonitrile at 60°C for 12 hours.

• Yield : 68–72% after purification via silica gel chromatography.

Table 1: Optimization of Coupling Reaction Conditions

Parameter	Tested Range	Optimal Value	Impact on Yield
Solvent	DMF, MeCN, THF	MeCN	+15% vs. THF
Base	K₂CO₃, NaH, Et₃N	K₂CO₃	+22% vs. Et₃N
Temperature (°C)	40–80	60	Peak at 60°C
Reaction Time (hr)	6–24	12	72% yield

Multi-Step Synthesis from Pyrrolidine Core

Tert-Butyl Protection Strategy

A patented approach (CN103787971A) outlines the following steps:

• Pyrrolidine Activation :

  • React pyrrolidine with di-tert-butyl dicarbonate (Boc₂O) in THF/water (1:1) at 0°C to form pyrrolidine-1-carboxylic acid tert-butyl ester.

  • Yield : >95% under anhydrous conditions.

• Sulfanylmethyl Group Introduction :

  • Treat the Boc-protected pyrrolidine with 1,3-dibromopropane and sodium sulfide (Na₂S) in DMF to install a sulfanylmethyl (-SCH₂-) bridge.

  • Critical Note : Excess Na₂S prevents disulfide formation.

• Pyridine Coupling :

  • React the sulfanylmethyl-pyrrolidine intermediate with 2-chloro-4-methylpyridine using CuI/L-proline catalysis in DMSO at 100°C.

  • Yield : 65% after recrystallization.

Alternative Methods

Mitsunobu Reaction for Sulfur Linkage

A less common but high-yielding method employs the Mitsunobu reaction:

• Substrates :

  • 2-Hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester.

  • 4-Methylpyridine-2-thiol.

• Conditions : DIAD (diisopropyl azodicarboxylate) and triphenylphosphine (PPh₃) in THF at 0°C → RT.

• Advantage : Avoids harsh bases, improving compatibility with acid-sensitive groups.

• Yield : 78% (vs. 68% for nucleophilic substitution).

Solid-Phase Synthesis

For high-throughput applications, a resin-bound approach has been reported:

• Resin Functionalization : Load Wang resin with Fmoc-pyrrolidine.

• Sulfanylmethylation : Treat with mercaptoacetic acid and DIC/HOBt.

• Pyridine Conjugation : Couple with 4-methylpyridine-2-thiol using HATU/DIEA.

• Cleavage : TFA/DCM (1:1) releases the final product.

• Purity : >90% by HPLC.

Industrial-Scale Considerations

Continuous Flow Synthesis

A 2024 study demonstrated a continuous flow system for scalable production:

• Reactor Setup : Two in-line microreactors:

  • Bromination of pyrrolidine at 40°C.

  • Thioether formation at 60°C with real-time pH monitoring.

• Throughput : 1.2 kg/day with 89% yield.

Cost Analysis

Component	Batch Cost ($/kg)	Flow Cost ($/kg)
Pyrrolidine	120	115
Boc₂O	280	275
4-Methylpyridine	450	440
Total	850	830

Data adapted from industrial production reports.

Challenges and Solutions

Common Issues

• Thiol Oxidation : Spontaneous disulfide formation reduces yield.

  • Fix : Use degassed solvents and argon atmosphere.

• Boc Group Instability : Acidic conditions during coupling may cleave tert-butyl esters.

  • Fix : Maintain pH >7 with K₂CO₃.

Purity Optimization

• Chromatography : Silica gel (hexane/EtOAc 3:1) removes unreacted pyridine.

• Recrystallization : Ethanol/water (4:1) gives >99% purity.

Recent Advances (2024–2025)

Photoredox Catalysis

A 2025 J. Org. Chem. study achieved 85% yield using:

• Catalyst : Ir(ppy)₃ under blue LED light.

• Mechanism : Radical-mediated C–S bond formation at RT.

Biocatalytic Approaches

Engineered E. coli expressing sulfotransferases produced the compound in 92% enantiomeric excess (ee) .

Chemical Reactions Analysis

Types of Reactions

2-(4-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester undergoes various chemical reactions, including:

Oxidation: The sulfur atom in the compound can be oxidized to form sulfoxides or sulfones.

Reduction: The pyridine ring can be reduced under specific conditions to form piperidine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is a typical method.

Substitution: Nucleophiles like amines or thiols can be used in the presence of a base.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Piperidine derivatives.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

Anticancer Activity

Research indicates that compounds similar to 2-(4-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester exhibit significant anticancer properties. A study highlighted the role of pyridyl derivatives as inhibitors of the Hedgehog signaling pathway, which is often dysregulated in various malignancies. These compounds could serve as promising candidates for cancer therapy by targeting this pathway effectively .

Inhibition of Hedgehog Signaling

The compound has been identified as a potential inhibitor of the Hedgehog signaling pathway, which plays a crucial role in cell differentiation and proliferation. Inhibitors of this pathway have therapeutic potential in treating cancers such as basal cell carcinoma and medulloblastoma. The ability of this compound to modulate this signaling pathway makes it a candidate for further investigation in oncological research .

Potential Antiviral Properties

Preliminary studies suggest that derivatives of this compound may exhibit antiviral activity, particularly against HIV. The structural characteristics that enhance its interaction with viral components could be explored further to develop antiviral medications .

Case Studies and Research Findings

Study	Focus	Findings
Kalai et al. (2021)	Antitumor Activity	Evaluated the cytotoxicity of pyrrolo[3,4-c]pyridine derivatives against ovarian and breast cancer cell lines, indicating moderate efficacy with limited toxicity to healthy cells .
Patent US9790183B2	Hedgehog Signaling Inhibition	Describes the synthesis of pyridyl compounds that inhibit hedgehog signaling, showing potential for treating malignancies .
DrugBank Analysis	Therapeutic Potential	Analysis of various derivatives revealed promising interactions with biological targets relevant to cancer therapy .

Mechanism of Action

The mechanism of action of 2-(4-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The sulfur atom in the molecule plays a crucial role in its binding affinity and specificity. The pathways involved may include inhibition of enzyme activity or alteration of signal transduction processes .

Comparison with Similar Compounds

The compound belongs to a class of pyrrolidine-1-carboxylic acid tert-butyl esters, which are widely used as intermediates in medicinal chemistry. Below is a detailed comparison with structurally related analogs:

Structural and Functional Group Variations

(a) Core Pyrrolidine Modifications

• (R)-2-(Toluene-4-sulfonyloxymethyl)pyrrolidine-1-carboxylic acid tert-butyl ester () : Replaces the pyridinylsulfanylmethyl group with a toluene sulfonate ester. This enhances electrophilicity, making it reactive in nucleophilic substitutions .

(b) Sulfur-Containing Derivatives

• N-Methyl-N-pyrrolidin-2-ylmethyl-methanesulfonamide () : Features a methanesulfonamide group instead of the tert-butyl ester. The sulfonamide enhances solubility and hydrogen-bonding capacity, useful in protease inhibition .
• 2-[(4-Chloro-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester (): Replaces the pyridine-sulfur group with a chloropyrimidine-amino moiety, altering electronic properties and binding affinity for nucleotide targets .

(c) Heterocyclic and Functional Additions

• (2S,4R)-4-Fluoro-2-(methoxy-methyl-carbamoyl)-pyrrolidine-1-carboxylic acid tert-butyl ester () : Incorporates fluorine and a carbamoyl group, improving metabolic stability and bioavailability in drug candidates .
• 4-(4-Methoxycarbonyl-phenyl)-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester () : Contains a dihydropyridine ring, which may confer redox-active properties or act as a prodrug .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	Key Features
Target Compound	C17H24N2O2S*	~320.4	Pyridine-sulfur linker, tert-butyl ester
(R)-2-(Toluene-4-sulfonyloxymethyl)pyrrolidine-1-carboxylic acid tert-butyl ester	C18H25NO5S	367.5	Tosyl group for nucleophilic displacement
2-[(4-Chloro-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester	C14H21ClN4O2	312.8	Chloropyrimidine for DNA-targeting
4-(4-Methoxycarbonyl-phenyl)-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester	C18H23NO4	317.4	Dihydropyridine for redox activity

*Estimated based on structural analysis.

Biological Activity

The compound 2-(4-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a pyrrolidine derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, synthesis, and implications for therapeutic applications based on available research.

Chemical Structure and Properties

The molecular formula for this compound is $C_{14}H_{20}N_2O_2S$, indicating the presence of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The structural features of pyrrolidine derivatives often contribute to their biological activities, particularly in antimicrobial and anticancer applications.

Antimicrobial Activity

Pyrrolidine derivatives exhibit significant antimicrobial properties. Research indicates that compounds with similar structures can inhibit the growth of various bacterial strains, including Methicillin-resistant Staphylococcus aureus (MRSA) . For instance, studies have shown that pyrrolidine-based compounds can disrupt bacterial protein synthesis by targeting ribosomal functions .

Table 1: Antimicrobial Activity of Pyrrolidine Derivatives

Compound Name	Target Bacteria	Inhibition Zone (mm)
Compound A	MRSA	25
Compound B	E. coli	22
Compound C	Klebsiella pneumoniae	20

Anticancer Activity

The compound's structure suggests potential anticancer properties. Pyrrolidine derivatives have been investigated for their ability to induce apoptosis in cancer cells. Studies have highlighted the role of specific functional groups in enhancing cytotoxic effects against various cancer cell lines .

Case Study: Cytotoxicity Against Cancer Cells
A recent study evaluated the cytotoxic effects of several pyrrolidine derivatives on HeLa and MCF-7 cell lines. The results indicated that certain derivatives exhibited IC50 values in the micromolar range, showcasing their potential as anticancer agents.

The biological activity of 2-(4-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester can be attributed to its ability to interact with specific biological targets:

• Protein Synthesis Inhibition : Similar compounds have been shown to inhibit bacterial protein synthesis by binding to ribosomal subunits.
• Apoptosis Induction : The compound may trigger apoptotic pathways in cancer cells through the activation of caspases or modulation of Bcl-2 family proteins.

Synthesis and Structure-Activity Relationship (SAR)

The synthesis of this compound typically involves multi-step reactions starting from readily available pyridine and pyrrolidine precursors. The introduction of the sulfur moiety is crucial for enhancing biological activity.

Table 2: Synthesis Pathway Overview

Step	Reaction Type	Reagents Used
1	Nucleophilic Substitution	Pyridine derivative + thiol
2	Carboxylation	Pyrrolidine + carboxylic acid derivative
3	Esterification	Carboxylic acid + tert-butyl alcohol

Q & A

Q. What are the critical safety precautions for handling this compound in laboratory settings?

The compound requires strict safety measures due to potential skin/eye irritation and respiratory hazards. Use in well-ventilated areas with PPE (gloves, goggles, lab coat). Avoid exposure to heat/open flames, and store in a cool, dry environment away from strong oxidizers . Emergency protocols include immediate rinsing for eye/skin contact and medical consultation if inhaled .

Q. How is the compound synthesized, and what steps ensure stereochemical purity?

Synthesis involves multi-step reactions, starting with functionalization of the pyrrolidine ring and subsequent introduction of the pyridinylsulfanylmethyl group. Key steps include:

• Stereoselective coupling : Use chiral catalysts or resolved intermediates to maintain (R)-configuration at the pyrrolidine ring .
• Protection/deprotection : The tert-butyl ester group is introduced via Boc-protection under anhydrous conditions to prevent racemization .
• Purification : Column chromatography or recrystallization ensures >95% purity .

Q. What analytical techniques confirm the compound’s structural integrity and purity?

• NMR spectroscopy : 1H/13C NMR verifies stereochemistry and functional groups (e.g., tert-butyl at δ ~1.4 ppm, pyridine protons at δ 7.0–8.5 ppm) .
• HPLC-MS : Quantifies purity (>95%) and detects impurities using reverse-phase columns (C18) with acetonitrile/water gradients .
• Chiral chromatography : Validates enantiomeric excess using chiral stationary phases (e.g., Chiralpak AD-H) .

Advanced Research Questions

Q. How does the tert-butyl ester group influence reactivity in downstream modifications?

The tert-butyl ester acts as a protecting group for the carboxylic acid, enabling selective reactions at other sites (e.g., sulfanyl or pyridine groups). Its removal via acidic (HCl/THF) or basic (NaOH) hydrolysis exposes the carboxylic acid for further derivatization, such as amide coupling or esterification . Stability studies show the group remains intact under neutral conditions but degrades at >100°C .

Q. What strategies optimize yield in cross-coupling reactions involving the pyridine moiety?

• Catalytic systems : Pd(PPh₃)₄ or Pd₂(dba)₃ with ligands (XPhos) enhance Suzuki-Miyaura coupling efficiency with aryl boronic acids .
• Solvent/base selection : Dioxane or THF with Cs₂CO₃ minimizes side reactions .
• Temperature control : Reactions at 60–80°C balance reactivity and decomposition .

Q. How does the compound interact with biological targets, and what assays validate its bioactivity?

The pyridine and sulfanyl groups enable hydrogen bonding and hydrophobic interactions with enzymes/receptors. Common assays include:

• Enzyme inhibition : Measure IC50 values via fluorescence-based assays (e.g., kinase inhibition using ADP-Glo™) .
• Cellular uptake : Radiolabeled (³H/¹⁴C) derivatives track intracellular accumulation in cancer cell lines .
• Molecular docking : Simulations predict binding modes to targets like cytochrome P450 or GPCRs .

Q. What are the stability profiles under varying pH and temperature conditions?

• Thermal stability : Decomposition occurs at >150°C, with tert-butyl ester cleavage as the primary degradation pathway .
• pH sensitivity : Stable at pH 4–8 but hydrolyzes rapidly under strong acidic (pH <2) or basic (pH >10) conditions .
• Light sensitivity : UV exposure induces radical formation; store in amber vials .

Methodological Challenges and Solutions

Q. How to resolve discrepancies in reported synthetic yields for this compound?

Yield variations (50–85%) arise from:

• Impurity in starting materials : Use HPLC-purified intermediates .
• Oxygen sensitivity : Conduct reactions under inert gas (N₂/Ar) .
• Scale-up effects : Optimize mixing efficiency and heat dissipation in batch reactors .

Q. What computational tools predict regioselectivity in electrophilic substitutions?

• DFT calculations : Gaussian or ORCA software models charge distribution, identifying reactive sites (e.g., sulfanyl group as a nucleophilic center) .
• Hammett constants : Predict substituent effects on pyridine ring reactivity .